Cas no 1781156-35-1 (2-cyclopropyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-amine)

• Product Name: 2-cyclopropyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-amine
• CAS No: 1781156-35-1
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 6239696
• PubChem ID: 105437711
• Update Time: 2025-05-24

2-cyclopropyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-784184
• 2-cyclopropyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-amine
• 1781156-35-1

• Inchi： 1S/C9H14N4/c10-9-7-5-11-4-3-8(7)12-13(9)6-1-2-6/h6,11H,1-5,10H2
• InChI Key： WSJNTDJUZJYLKZ-UHFFFAOYSA-N
• SMILES： N1(C(=C2CNCCC2=N1)N)C1CC1

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.9Ų

Additional information on 2-cyclopropyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-amine

Comprehensive Overview of 2-cyclopropyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-amine (CAS No. 1781156-35-1)

The compound 2-cyclopropyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-amine (CAS No. 1781156-35-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structure, featuring a pyrazolo[4,3-c]pyridine core substituted with a cyclopropyl group and an amine functionality, makes it a promising scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of central nervous system (CNS) targets, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational drug design and high-throughput screening. The pyrazolo[4,3-c]pyridine moiety, present in this compound, is a privileged structure in medicinal chemistry due to its ability to mimic purine bases, enabling interactions with biological targets such as enzymes and receptors. This property has led to increased searches for "pyrazolo[4,3-c]pyridine derivatives" and "kinase inhibitors with cyclopropyl groups" in scientific databases, reflecting the compound's relevance in contemporary research.

The cyclopropyl substituent in 2-cyclopropyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-amine is noteworthy for its role in enhancing metabolic stability and modulating lipophilicity—a critical factor in optimizing drug-like properties. This aligns with the growing focus on "improving drug bioavailability" and "reducing hepatic clearance" in pharmaceutical development. Additionally, the compound's amine group offers versatility for further derivatization, a feature frequently explored in fragment-based drug discovery (FBDD) campaigns.

From a synthetic chemistry perspective, the preparation of CAS No. 1781156-35-1 involves multi-step organic transformations, including cyclization reactions and selective functionalization of the pyrazolo[4,3-c]pyridine ring system. Recent publications have highlighted innovative methods for constructing similar scaffolds using transition-metal catalysis or photochemical approaches—topics trending under search terms like "green synthesis of N-heterocycles" and "C-H activation in drug intermediates." These methodologies address the pharmaceutical industry's push toward sustainable chemistry practices.

The physicochemical properties of 2-cyclopropyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-amine, such as its logP, polar surface area, and hydrogen bonding capacity, suggest favorable permeability characteristics. This has sparked discussions in forums about "blood-brain barrier penetration" and "CNS drug design principles," particularly for neurological disorders—an area where researchers actively seek novel chemotypes. Computational studies using molecular docking and QSAR models further support its potential as a lead compound for target classes like G protein-coupled receptors (GPCRs).

Ongoing investigations into the safety profile and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties of this compound are critical, as evidenced by frequent queries about "preclinical evaluation of heterocyclic amines." While not classified as hazardous, proper handling protocols for research-scale quantities remain essential, consistent with standard laboratory safety guidelines for organic compounds. The scientific community continues to explore its structure-activity relationships (SAR) through systematic analog synthesis—a strategy dominating recent literature on "scaffold hopping in medicinal chemistry."

In conclusion, 2-cyclopropyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-amine represents a compelling case study in modern drug discovery, bridging synthetic innovation with biological relevance. Its structural features address multiple contemporary challenges in pharmaceutical development, from target engagement optimization to physicochemical property balancing—making it a subject of persistent interest in both academic and industrial research settings.